Cas no 68931-30-6 (1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-)

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-, commonly known as phytol, is a diterpene alcohol with significant applications in organic synthesis and fragrance formulation. Its unsaturated structure and branched methyl groups contribute to its reactivity, making it a versatile intermediate in the production of vitamins (e.g., vitamin E and K1) and fine chemicals. Phytol is also a precursor for synthetic pheromones and flavor compounds. Its high purity and stability ensure consistent performance in research and industrial processes. Additionally, its role in chlorophyll-derived pathways underscores its relevance in biochemical studies. The compound’s well-defined structure and functional groups facilitate precise modifications for tailored applications.
1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- structure
68931-30-6 structure
Product Name:1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-
CAS No:68931-30-6
MF:C20O
MW:256.213404655457
CID:503347
PubChem ID:87570404
Update Time:2025-05-27

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-
    • Geranyl-linalool (mixture of isomers)
    • (E,E,E)-geranylgeranylchloride
    • 2,6,10,14-Hexadecatetraene, 1-chloro-3,7,11,15-tetramethyl-, (E,E,E)-
    • 3,7,11,15-tetramethyl-hexadeca-1,6,10,14-tetraen-3-ol
    • CTK1J1735
    • geranylgeranyl chloride
    • Geranylgerynyl chloride
    • Geranyl-linalool
    • 3,7,11,15-Tetramethyl-1,6,10,14-hexadecatetraen-3-ol (mixture of isomers)
    • MDL: MFCD00059363
    • Inchi: 1S/C20O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3
    • InChI Key: YIFLWVQLCUNWGV-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C][C]/C(=[C]\[C][C]/C(=[C]\[C][C]C([C]=[C])([O])[C])/[C])/[C])/[C] |^1:0,2,6,10,14,16,17,18,19,20,^4:3,4,7,8,11,12,15|

Computed Properties

  • Exact Mass: 290.26112
  • Monoisotopic Mass: 290.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Transparent colorless to light yellow liquid
  • Density: 0.885 g/mL at 20 °C(lit.)
  • Boiling Point: 250 °C
  • Flash Point: 160 °C
  • Refractive Index: n20/D 1.490
  • PSA: 20.23
  • LogP: 6.12280
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Security Information

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Pricemore >>

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